Cas no 4400-06-0 (3,4',5-trichlorobiphenyl-4-ol)

• Product Name: 3,4',5-trichlorobiphenyl-4-ol
• CAS No: 4400-06-0
• MF: C₁₂H₇Cl₃O
• MW: 273.542380571365
• CID: 1515914
• PubChem ID: 78111
• Update Time: 2025-04-21

3,4',5-trichlorobiphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 3,4',5-trichlorobiphenyl-4-ol
• [1,1'-biphenyl]-4-ol, 3,4',5-trichloro-
• 3,4',5-Trichloro-4-biphenylol
• 4-Biphenylol, 3,4',5-trichloro-
• 4-HYDROXY-3,4',5-TRICHLOROBIPHENYL
• 3,4',5-TRICHLORO-4-HYDROXYBIPHENYL
• 2,6-dichloro-4-(4-chlorophenyl)phenol
• CHEMBL82312
• DTXSID60963162
• CHEBI:34362
• 4,3',5'-Trichloro-4'-biphenol
• OICMUGIRBDYVOV-UHFFFAOYSA-N
• 3,4',5-Trichloro[1,1'-biphenyl]-4-ol #
• Q27116018
• PD144577
• NS00005060
• 2,6,4'-Trichloro-p-phenylphenol
• 3,4',5-Trichloro[1,1'-biphenyl]-4-ol
• 4400-06-0
• SCHEMBL3566720

• Inchi： 1S/C12H7Cl3O/c13-9-3-1-7(2-4-9)8-5-10(14)12(16)11(15)6-8/h1-6,16H
• InChI Key： OICMUGIRBDYVOV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=CC=1)Cl)Cl)O

Computed Properties

• Exact Mass: 271.95641
• Monoisotopic Mass: 271.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.447
• Boiling Point: 354.9°C at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.631
• PSA: 20.23